Cas no 866049-87-8 (2-[7-(Chlorodifluoromethyl)-5-methylpyrazolo[1,5-a]pyrimidin-3-yl]pyridine)

• Product Name: 2-[7-(Chlorodifluoromethyl)-5-methylpyrazolo[1,5-a]pyrimidin-3-yl]pyridine
• CAS No: 866049-87-8
• MF: C₁₃H₉ClF₂N₄
• MW: 294.687167882919
• CID: 5693491
• PubChem ID: 1481753
• Update Time: 2025-10-31

2-[7-(Chlorodifluoromethyl)-5-methylpyrazolo[1,5-a]pyrimidin-3-yl]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-[chloro(difluoro)methyl]-5-methyl-3-(2-pyridinyl)pyrazolo[1,5-a]pyrimidine
• MFCD03617689
• SMR000550247
• 7-[chloro(difluoro)methyl]-5-methyl-3-pyridin-2-ylpyrazolo[1,5-a]pyrimidine
• 6T-0802
• 2-[7-(chlorodifluoromethyl)-5-methylpyrazolo[1,5-a]pyrimidin-3-yl]pyridine
• DTXSID101323791
• 866049-87-8
• CHEMBL1305487
• AKOS015993256
• HMS2877K18
• MLS001165986
• 2-[7-(Chlorodifluoromethyl)-5-methylpyrazolo[1,5-a]pyrimidin-3-yl]pyridine

• Inchi： 1S/C13H9ClF2N4/c1-8-6-11(13(14,15)16)20-12(19-8)9(7-18-20)10-4-2-3-5-17-10/h2-7H,1H3
• InChI Key： ATQQNMPFDBPFDH-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C)=NC2=C(C3C=CC=CN=3)C=NN21)(F)F

Computed Properties

• Exact Mass: 294.0483803g/mol
• Monoisotopic Mass: 294.0483803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-[7-(Chlorodifluoromethyl)-5-methylpyrazolo[1,5-a]pyrimidin-3-yl]pyridine

Professional Introduction to Compound with CAS No. 866049-87-8 and Product Name: 2-[7-(Chlorodifluoromethyl)-5-methylpyrazolo[1,5-a]pyrimidin-3-yl]pyridine

Compound with the CAS number 866049-87-8 and the product name 2-[7-(Chlorodifluoromethyl)-5-methylpyrazolo[1,5-a]pyrimidin-3-yl]pyridine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural diversity. The intricate scaffold of this molecule, featuring a pyrazolo[1,5-a]pyrimidine core linked to a pyridine moiety, positions it as a promising candidate for further investigation in drug discovery and development.

The molecular structure of 2-[7-(Chlorodifluoromethyl)-5-methylpyrazolo[1,5-a]pyrimidin-3-yl]pyridine incorporates several key functional groups that contribute to its unique chemical properties. The presence of a chlorodifluoromethyl group at the 7-position of the pyrazolo[1,5-a]pyrimidine ring suggests potential for metabolic stability and bioavailability, while the methyl group at the 5-position may influence electronic distribution and interactions with biological targets. These features make the compound an attractive subject for structural-activity relationship (SAR) studies aimed at optimizing its pharmacological profile.

In recent years, there has been growing interest in exploring the therapeutic potential of pyrazolo[1,5-a]pyrimidine derivatives due to their reported activities across various biological pathways. The compound in question has shown promise in preclinical studies as a modulator of kinases and other enzymes involved in cancer progression. Specifically, its ability to interact with tyrosine kinases, which are frequently overexpressed in tumors, has been highlighted as a key mechanism of action. This aligns with the broader trend in oncology research towards developing small molecules that can selectively inhibit aberrant signaling pathways.

The synthesis of 2-[7-(Chlorodifluoromethyl)-5-methylpyrazolo[1,5-a]pyrimidin-3-yl]pyridine involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps include condensation reactions to form the pyrazolo[1,5-a]pyrimidine core, followed by functionalization with the chlorodifluoromethyl and methyl groups. The introduction of the pyridine moiety at the 3-position further refines the molecular architecture, enhancing its solubility and pharmacokinetic properties. These synthetic strategies highlight the compound's feasibility for large-scale production and further preclinical development.

The pharmacological evaluation of this compound has revealed intriguing interactions with biological targets relevant to inflammatory diseases and infectious disorders. Preliminary data suggest that it may exhibit anti-inflammatory effects by modulating cytokine production and inhibiting pro-inflammatory signaling cascades. Additionally, its structural features hint at potential activity against bacterial enzymes involved in DNA replication and transcription. Such dual functionality makes it a versatile candidate for therapeutic intervention in multifaceted pathological conditions.

The use of computational methods has been instrumental in understanding the binding modes of 2-[7-(Chlorodifluoromethyl)-5-methylpyrazolo[1,5-a]pyrimidin-3-yl]pyridine to its target proteins. Molecular docking simulations have identified key hydrogen bonding interactions and hydrophobic contacts that stabilize its binding affinity. These insights have guided medicinal chemists in designing analogs with improved potency and selectivity. Furthermore, virtual screening techniques have been employed to identify novel derivatives with enhanced pharmacological profiles, demonstrating the compound's potential as a scaffold for future drug development.

The regulatory landscape for novel pharmaceutical compounds necessitates rigorous testing to ensure safety and efficacy before human trials can commence. Current efforts are focused on optimizing formulation strategies to enhance bioavailability and minimize side effects. In vitro studies are being conducted to assess cytotoxicity profiles across a range of cell lines, while animal models are being utilized to evaluate systemic pharmacokinetics and toxicity endpoints. These comprehensive assessments are essential steps toward advancing this compound into clinical trials where its therapeutic benefits can be fully realized.

The impact of this research extends beyond academic circles, holding significant implications for industry stakeholders involved in drug development pipelines. By providing evidence-based insights into the pharmacological properties of 2-[7-(Chlorodifluoromethyl)-5-methylpyrazolo[1,5-a]pyrimidin-3-yl]pyridine, researchers are paving the way for new therapeutic interventions that address unmet medical needs. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible treatments that improve patient outcomes worldwide.

, continued investigation into this classsfmoleculess> is warranted. The structural diversity offered by pyrazolo[1,5-a]]pyrimidine derivatives provides a rich foundation for innovation, while advances in synthetic methodologies enable more efficient production processes. As our understanding of disease mechanisms evolves, so too will our capacity to design molecules that precisely target pathological processes without undue off-target effects.